Cas no 1446509-55-2 (methyl 6-amino-4-fluoropyridine-2-carboxylate)

Methyl 6-amino-4-fluoropyridine-2-carboxylate is a fluorinated pyridine derivative with a carboxylate ester and an amino group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating (amino) and electron-withdrawing (fluoro, ester) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its structural features are advantageous for constructing heterocyclic compounds, particularly in the development of active pharmaceutical ingredients (APIs) and fine chemicals. The fluorine atom contributes to metabolic stability and bioavailability, while the ester group allows for further functionalization. This compound is typically handled under controlled conditions due to its sensitivity to moisture and heat. Suitable for research-scale and industrial applications requiring precise fluorinated building blocks.

methyl 6-amino-4-fluoropyridine-2-carboxylate structure

1446509-55-2 structure

Product Name:methyl 6-amino-4-fluoropyridine-2-carboxylate

CAS No:1446509-55-2

MF:C₇H₇FN₂O₂

MW:170.141084909439

CID:4908845

Update Time:2026-02-27

methyl 6-amino-4-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-Amino-4-fluoropicolinate
- Methyl 6-amino-4-fluoropyridine-2-carboxylate
- methyl 6-amino-4-fluoropyridine-2-carboxylate
- Inchi： 1S/C7H7FN2O2/c1-12-7(11)5-2-4(8)3-6(9)10-5/h2-3H,1H3,(H2,9,10)
- InChI Key： ADZISXFUKOJDFY-UHFFFAOYSA-N
- SMILES： FC1C=C(N)N=C(C(=O)OC)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
XLogP3: 0.8
Topological Polar Surface Area: 65.2

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Alichem	A029001869-250mg	Methyl 6-Amino-4-fluoropicolinate	1446509-55-2	95%	250mg	1,038.80 USD	2021-06-08
Alichem	A029001869-500mg	Methyl 6-Amino-4-fluoropicolinate	1446509-55-2	95%	500mg	1,769.25 USD	2021-06-08
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